Cas no 1806164-99-7 (6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806164-99-7
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 4844046
• Update Time: 2025-10-29

6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H6F6N2O3/c10-8(11,12)4-1-3(2-16)17-6(5(4)7(18)19)20-9(13,14)15/h1H,2,16H2,(H,18,19)
• InChI Key： RAZYLZGPDIDAKM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(=C1C(=O)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: -0.6
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid

6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806164-99-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule incorporates a pyridine ring substituted with an aminomethyl group at position 6, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 4, along with a carboxylic acid group at position 3. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and nucleophilic aromatic substitution. The presence of trifluoromethoxy and trifluoromethyl groups imparts high electron-withdrawing effects on the pyridine ring, significantly influencing its electronic properties. This makes the compound highly reactive in certain chemical transformations, particularly in electrophilic aromatic substitution reactions. Additionally, the carboxylic acid group introduces acidic characteristics, further enhancing its versatility in various chemical reactions.

One of the most promising applications of 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid lies in the field of pharmaceuticals. Researchers have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to modulate specific protein-protein interactions has garnered significant attention, particularly in the context of developing novel therapeutic agents.

In materials science, this compound has shown potential as a precursor for advanced materials such as high-performance polymers and organic semiconductors. Its electron-withdrawing groups enhance the stability and conductivity of materials derived from it, making it a valuable component in the development of next-generation electronic devices.

Moreover, recent studies have highlighted the environmental compatibility of this compound. Its degradation pathways under various conditions have been extensively investigated, revealing that it undergoes rapid biodegradation under aerobic conditions. This makes it an eco-friendly choice for applications where sustainability is a priority.

The synthesis of 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. Key steps include the introduction of substituents onto the pyridine ring through directed metallation techniques and subsequent functionalization to install the carboxylic acid group.

In conclusion, 6-(Aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806164-99-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.